N-(3-fluorophenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide

Specification

• CAS No.: 946310-33-4
• Molecular Formula: C20H17FN2O2
• Molecular Weight: 336.4 g/mol
• IUPAC Name: N-(3-fluorophenyl)-1-[(3-methylphenyl)methyl]-6-oxopyridine-3-carboxamide
• Standard InChI: InChI=1S/C20H17FN2O2/c1-14-4-2-5-15(10-14)12-23-13-16(8-9-19(23)24)20(25)22-18-7-3-6-17(21)11-18/h2-11,13H,12H2,1H3,(H,22,25)
• Standard InChI Key: DAUFVYYIOMIZHW-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CN2C=C(C=CC2=O)C(=O)NC3=CC(=CC=C3)F
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=C(C=CC2=O)C(=O)NC3=CC(=CC=C3)F

Introduction

Overview of the Compound

N-(3-fluorophenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide is a complex organic molecule that likely belongs to the class of dihydropyridines. Dihydropyridines are a subclass of heterocyclic compounds characterized by a six-membered ring containing one nitrogen atom and five carbon atoms, with partial saturation (one double bond). The specific structure of this compound includes:

• A fluorophenyl group: A benzene ring substituted with a fluorine atom at the third position.

• A methylphenyl group: A benzene ring substituted with a methyl group at the third position.

• A dihydropyridine core: A six-membered heterocyclic ring with one nitrogen atom and a ketone group at the sixth position.

• A carboxamide functional group: A carbonyl group directly bonded to a nitrogen atom.

Structural Features and Implications

The compound's functional groups and structural elements suggest potential applications in medicinal chemistry:

• Dihydropyridine Core:

  • This moiety is commonly found in calcium channel blockers, such as nifedipine, which are used to treat hypertension and angina.

  • The presence of a ketone group at the sixth position may influence the compound's reactivity and binding properties.

• Fluorophenyl Substitution:

  • Fluorine atoms enhance metabolic stability and lipophilicity, often improving bioavailability in drug molecules.

  • The fluorophenyl group may also contribute to selective binding interactions with biological targets.

• Carboxamide Group:

  • Carboxamides are versatile functional groups that can form hydrogen bonds, aiding in receptor binding.

  • They are often used in drug design for their stability and ability to interact with enzymes or proteins.

• Methylphenyl Substitution:

  • The methylphenyl group adds hydrophobic character, which may enhance membrane permeability or receptor affinity.

Potential Applications

Given its structural features, this compound could have applications in:

• Pharmaceutical Development:

  • It may serve as a lead compound for designing drugs targeting cardiovascular diseases or neurological disorders.

  • The dihydropyridine scaffold suggests potential use as a calcium channel modulator.

• Chemical Research:

  • The compound could be explored for its reactivity in organic synthesis or as an intermediate in synthesizing more complex molecules.

• Biological Studies:

  • Its functional groups make it suitable for studying interactions with enzymes or receptors through computational docking or experimental assays.